Cas no 1806731-19-0 (3-Hydroxy-6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine)

• Product Name: 3-Hydroxy-6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine
• CAS No: 1806731-19-0
• MF: C₇H₅F₃N₂O₅
• MW: 254.120212316513
• CID: 4830009
• Update Time: 2025-06-27

3-Hydroxy-6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5F3N2O5/c1-16-4-2-3(12(14)15)5(13)6(11-4)17-7(8,9)10/h2,13H,1H3
• InChI Key： OXUBLBAKOBCVSR-UHFFFAOYSA-N
• SMILES： FC(OC1C(=C(C=C(N=1)OC)[N+](=O)[O-])O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• XLogP3: 2.7
• Topological Polar Surface Area: 97.4

Additional information on 3-Hydroxy-6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine

3-Hydroxy-6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine: A Multifunctional Compound with Promising Therapeutic Potential

The 3-Hydroxy-6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1806731-19-0) is a complex aromatic heterocyclic compound that combines multiple functional groups, including a hydroxyl group, methoxy group, nitro group, and trifluoromethoxy substituent. This unique molecular architecture positions it as a potential candidate for pharmaceutical research, particularly in the development of drugs targeting inflammatory pathways, neurodegenerative diseases, and metabolic disorders. The 3-Hydroxy-6-methoxy-4-nitro-2-(trifluoromethyloxy)pyridine exhibits a combination of electron-withdrawing and electron-donating functionalities, which may influence its reactivity, solubility, and biological activity. Recent studies have highlighted its potential as a scaffold for designing small molecules with modulated pharmacokinetic profiles and improved bioavailability.

3-Hydroxy-6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine is structurally distinct from conventional pyridine derivatives due to the presence of the trifluoromethoxy group at the 2-position, which introduces significant electron-deficient character to the aromatic ring. This functional group is known to enhance the molecule’s lipophilicity and metabolic stability, making it a valuable component in drug discovery. The hydroxyl group at the 3-position may confer hydrophilic properties, while the methoxy and nitro groups contribute to the molecule’s overall polarity and potential interactions with biological targets. The combination of these substituents creates a molecule with a unique balance of hydrophilic and hydrophobic characteristics, which is critical for optimizing its therapeutic efficacy.

Recent advancements in computational chemistry have enabled the prediction of 3-Hydroxy-6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine’s behavior in biological systems. Molecular docking studies suggest that the molecule may interact with key enzymes involved in inflammatory responses, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase. These interactions could modulate the production of pro-inflammatory mediators, making the compound a potential therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease. Additionally, the presence of the trifluoromethoxy group may enhance the molecule’s ability to cross the blood-brain barrier, opening avenues for its application in neurodegenerative disorders such as Alzheimer’s disease.

The 3-Hydroxy-6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine has also been explored as a lead compound for the development of antidiabetic agents. Preclinical studies indicate that its structural features may enable it to modulate glucose metabolism by interacting with key pathways in pancreatic beta cells. The nitro group, in particular, may play a role in enhancing the molecule’s ability to regulate insulin secretion, while the hydroxyl group could contribute to its metabolic stability. These properties make it an attractive candidate for further optimization in the context of type 2 diabetes management.

From a synthetic perspective, the 3-Hydroxy-6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine can be synthesized through a series of well-established chemical reactions. The trifluoromethoxy group is typically introduced via electrophilic substitution, while the hydroxyl and methoxy groups can be incorporated through nucleophilic aromatic substitution or esterification processes. Recent advances in asymmetric synthesis have enabled the preparation of enantiomerically pure forms of the compound, which is critical for ensuring its safety and efficacy in pharmaceutical applications. The ability to fine-tune the molecular structure through synthetic modifications further underscores its potential as a versatile platform for drug development.

Emerging research has also focused on the pharmacokinetic properties of 3-Hydroxy-6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine. Studies on its in vitro metabolism suggest that the trifluoromethoxy group may confer metabolic stability, reducing the risk of rapid degradation in vivo. This characteristic is particularly advantageous for oral drug delivery, as it allows the compound to maintain its therapeutic activity over an extended period. Additionally, the hydroxyl group may facilitate the formation of hydrogen bonds with biological targets, enhancing the molecule’s binding affinity and selectivity.

While the 3-Hydroxy-6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine shows promise in multiple therapeutic areas, its potential applications are still under investigation. Current studies are exploring its role in the treatment of metabolic syndrome, where its ability to modulate lipid metabolism and insulin sensitivity could offer significant clinical benefits. Furthermore, the molecule’s structural versatility may enable its use in the development of combination therapies, where it could synergize with existing drugs to enhance therapeutic outcomes.

As research into the 3-Hydroxy-6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine progresses, it is becoming increasingly clear that its multifunctional nature makes it a valuable candidate for pharmaceutical innovation. The combination of its unique chemical structure and the ability to modulate key biological pathways positions it as a promising lead compound for the development of novel therapeutics. Continued exploration of its pharmacological properties, synthesis strategies, and clinical potential will be critical in unlocking its full therapeutic value.